Cas no 1443286-71-2 (N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine)

• Product Name: N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine
• CAS No: 1443286-71-2
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5150774
• Update Time: 2026-03-03

N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine
• N1-((1H-Imidazol-4-yl)methyl)benzene-1,2-diamine

• Inchi： 1S/C10H12N4/c11-9-3-1-2-4-10(9)13-6-8-5-12-7-14-8/h1-5,7,13H,6,11H2,(H,12,14)
• InChI Key： NKXAVQKAFRLCAA-UHFFFAOYSA-N
• SMILES： C1(NCC2NC=NC=2)=CC=CC=C1N

Computed Properties

• Exact Mass: 188.106
• Monoisotopic Mass: 188.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7A^2

Additional information on N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine

Comprehensive Overview of N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine (CAS No. 1443286-71-2)

N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine, identified by its CAS number 1443286-71-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring and a benzene-1,2-diamine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and molecular targeting, aligning with current trends in precision medicine and small-molecule therapeutics.

The growing demand for heterocyclic compounds like N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine is driven by their role in developing kinase inhibitors and GPCR modulators, which are pivotal in treating cancers and metabolic disorders. Recent studies highlight its relevance in chemoinformatics and structure-activity relationship (SAR) analyses, where its imidazole core enhances binding affinity to biological targets. This aligns with frequent search queries such as "imidazole derivatives in drug design" and "CAS 1443286-71-2 applications", reflecting user interest in niche chemical functionalities.

From a synthetic chemistry perspective, CAS 1443286-71-2 is valued for its amine and aromatic groups, which facilitate cross-coupling reactions and click chemistry modifications. These properties are critical for creating bioconjugates or fluorescent probes, addressing popular research themes like "bioorthogonal chemistry" and "molecular imaging agents". Its stability under physiological conditions further supports its utility in in vitro and in vivo studies, a recurring topic in academic and industrial forums.

Environmental and green chemistry advocates also explore N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine as a candidate for sustainable synthesis routes. With increasing searches for "eco-friendly heterocyclic synthesis", this compound’s potential for catalysis and solvent-free reactions positions it as a subject of innovation. Moreover, its compatibility with microwave-assisted synthesis—a trending technique—enhances its appeal for high-throughput laboratories.

In analytical chemistry, CAS 1443286-71-2 is often discussed alongside HPLC purification and mass spectrometry characterization, addressing common user questions like "how to analyze imidazole derivatives". Its distinct UV-Vis absorption profile enables precise quantification, vital for quality control in API manufacturing. These attributes resonate with professionals searching for "analytical methods for amine-containing compounds".

To summarize, N-(1H-Imidazol-4-ylmethyl)-benzene-1,2-diamine (1443286-71-2) exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications—from targeted therapy to green synthesis—make it a recurring keyword in scientific literature and patent databases. By addressing both foundational and cutting-edge research needs, this compound continues to inspire advancements across disciplines.